Cas no 478258-10-5 ((E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE)

(E)-N-(4-Chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide is a synthetic organic compound featuring a conjugated enamide structure with a 4-chlorophenyl and a 4-(methylsulfanyl)phenyl substituent. Its key advantages include a well-defined molecular architecture, making it suitable for applications in medicinal chemistry and materials science. The presence of the methylsulfanyl group enhances electronic properties, while the chlorophenyl moiety contributes to stability and reactivity. This compound serves as a valuable intermediate in the synthesis of biologically active molecules or functional materials. Its structural features allow for further derivatization, offering versatility in research and development. High purity and consistent synthesis protocols ensure reliable performance in experimental settings.
(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE structure
478258-10-5 structure
Product Name:(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE
CAS No:478258-10-5
MF:
MW:
CID:3028635
Update Time:2025-06-07

(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

    • (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE
    • N-(4-CHLOROPHENYL)-3-(4-(METHYLTHIO)PHENYL)ACRYLAMIDE
    • SALOR-INT L232505-1EA
    • 2-Propenamide, N-(4-chlorophenyl)-3-[4-(methylthio)phenyl]-

(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
JS-2414-1MG
(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
478258-10-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
JS-2414-5MG
(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
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(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
478258-10-5 >90%
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£48.00 2025-02-09
Key Organics Ltd
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(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
478258-10-5 >90%
20mg
£76.00 2023-04-17
Key Organics Ltd
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(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
478258-10-5 >90%
50mg
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Key Organics Ltd
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(E)-N-(4-chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-2-propenamide
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N-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)acrylamide
478258-10-5 95+%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE

(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE (CAS No. 478258-10-5): An Overview of a Promising Compound in Medicinal Chemistry

(E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE, with the CAS number 478258-10-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of styryl amides and is characterized by its conjugated double bond system and the presence of a methylsulfinyl group, which imparts specific biological activities.

The molecular structure of (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE is particularly noteworthy. The compound features a central conjugated double bond that links two aromatic rings, one substituted with a chloro group and the other with a methylsulfinyl group. This arrangement not only provides the molecule with enhanced stability but also contributes to its ability to interact with various biological targets.

Recent studies have highlighted the potential of (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE in the treatment of various diseases. One of the most promising areas of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Moreover, (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE has shown promising results in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE has been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE have also been studied extensively. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may have a wide therapeutic window.

Despite these promising findings, further research is needed to fully understand the mechanisms underlying the biological activities of (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide crucial data on dose optimization, drug interactions, and potential side effects.

In conclusion, (E)-N-(4-CHLOROPHENYL)-3-[4-(METHYLSULFANYL)PHENYL]-2-PROPENAMIDE (CAS No. 478258-10-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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